Cas no 127915-50-8 (4-amino-6-methylpyridine-3-carboxylic acid)

4-Amino-6-methylpyridine-3-carboxylic acid is a heterocyclic organic compound featuring both amino and carboxylic acid functional groups on a pyridine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The methyl substitution at the 6-position enhances its stability, while the carboxylic acid and amino groups offer reactive sites for further derivatization. Its well-defined crystalline form ensures consistent purity, making it suitable for research and industrial applications requiring precise chemical transformations. The compound’s balanced reactivity and solubility profile further contribute to its utility in multi-step synthetic processes.
4-amino-6-methylpyridine-3-carboxylic acid structure
127915-50-8 structure
Product Name:4-amino-6-methylpyridine-3-carboxylic acid
CAS No:127915-50-8
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD12923129
CID:98207
PubChem ID:14656027
Update Time:2025-08-05

4-amino-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-6-methylnicotinic acid
    • 3-Pyridinecarboxylicacid, 4-amino-6-methyl-
    • 4-amino-6-methylpyridine-3-carboxylic acid
    • 3-Pyridinecarboxylicacid,4-amino-6-methyl-(9CI)
    • 127915-50-8
    • SCHEMBL7655448
    • FS-2953
    • FT-0646887
    • A889120
    • PB15110
    • AKOS015909838
    • MFCD12923129
    • J-514412
    • DTXSID10562664
    • 3-Pyridinecarboxylic acid, 4-amino-6-methyl-
    • DB-062619
    • 4-Amino-6-MethylNicotinicacid
    • MDL: MFCD12923129
    • Inchi: 1S/C7H8N2O2/c1-4-2-6(8)5(3-9-4)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11)
    • InChI Key: WUSQVMYMTQCNAV-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=C(C)C=C1N)=O

Computed Properties

  • Exact Mass: 152.05900
  • Monoisotopic Mass: 152.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 11
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.338
  • Boiling Point: 385.5℃ at 760 mmHg
  • Flash Point: 186.925 °C
  • PSA: 76.21000
  • LogP: 1.25160

4-amino-6-methylpyridine-3-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-amino-6-methylpyridine-3-carboxylic acid Production Method

Additional information on 4-amino-6-methylpyridine-3-carboxylic acid

Comprehensive Overview of 4-amino-6-methylpyridine-3-carboxylic acid (CAS No. 127915-50-8)

4-amino-6-methylpyridine-3-carboxylic acid (CAS No. 127915-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of pyridine, this compound features an amino group and a carboxylic acid functional group, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and metal-chelating agents.

In recent years, the demand for heterocyclic compounds like 4-amino-6-methylpyridine-3-carboxylic acid has surged, driven by advancements in medicinal chemistry and catalysis. A common query among scientists is: "What are the synthetic routes for 4-amino-6-methylpyridine-3-carboxylic acid?" The compound is typically synthesized via multistep organic reactions, including condensation and oxidation steps, with yields optimized through modern green chemistry techniques. Its crystalline structure and solubility profile have also been extensively studied to facilitate industrial-scale production.

Another trending topic is the role of 4-amino-6-methylpyridine-3-carboxylic acid in bioconjugation and proteomics. Its carboxyl group allows for efficient coupling with biomolecules, making it valuable in antibody-drug conjugates (ADCs) and diagnostic probes. Users frequently search for "How does 4-amino-6-methylpyridine-3-carboxylic acid interact with enzymes?" Studies suggest its pyridine ring can participate in hydrogen bonding and π-stacking, which are critical for molecular recognition in biological systems.

From an industrial perspective, CAS No. 127915-50-8 is often discussed in forums on high-value chemical intermediates. Companies seek alternatives to traditional reagents, and this compound’s low toxicity and high stability make it a sustainable option. Environmental concerns have also led to searches like "Is 4-amino-6-methylpyridine-3-carboxylic acid biodegradable?" Preliminary data indicate moderate biodegradability, but further eco-toxicity studies are underway.

In summary, 4-amino-6-methylpyridine-3-carboxylic acid (CAS No. 127915-50-8) is a multifaceted compound with broad utility in pharmaceuticals, agriculture, and material science. Its synthesis, applications, and environmental impact remain hot topics, aligning with the growing focus on sustainable chemistry and precision medicine. Future research may explore its potential in nanotechnology and bioimaging, further expanding its commercial and scientific relevance.

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